ethyl 3-{[(1H-naphtho[2,3-d]imidazol-2-ylsulfanyl)acetyl]amino}benzoate

• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: ethyl 3-[[2-(1H-benzo[f]benzimidazol-2-ylsulfanyl)acetyl]amino]benzoate
• InChI: InChI=1S/C22H19N3O3S/c1-2-28-21(27)16-8-5-9-17(10-16)23-20(26)13-29-22-24-18-11-14-6-3-4-7-15(14)12-19(18)25-22/h3-12H,2,13H2,1H3,(H,23,26)(H,24,25)
• InChI Key: ZAMWDRSWGMYEDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC3=CC4=CC=CC=C4C=C3N2

Description

ETHYL 3-(2-{1H-NAPHTHO[2,3-D]IMIDAZOL-2-YLSULFANYL}ACETAMIDO)BENZOATE is a complex organic compound that features a naphthoimidazole moiety. This compound is of significant interest due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. The presence of the imidazole ring, a well-known pharmacophore, adds to its importance.

Preparation Methods

The synthesis of ETHYL 3-(2-{1H-NAPHTHO[2,3-D]IMIDAZOL-2-YLSULFANYL}ACETAMIDO)BENZOATE typically involves multi-step organic reactionsCommon reagents used in these reactions include ethyl chloroformate, benzoic acid derivatives, and various catalysts to facilitate the formation of the imidazole ring .

Chemical Reactions Analysis

ETHYL 3-(2-{1H-NAPHTHO[2,3-D]IMIDAZOL-2-YLSULFANYL}ACETAMIDO)BENZOATE undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups on the benzoate or imidazole rings are replaced by other substituents

Scientific Research Applications

ETHYL 3-(2-{1H-NAPHTHO[2,3-D]IMIDAZOL-2-YLSULFANYL}ACETAMIDO)BENZOATE has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s imidazole ring is known for its biological activity, making it a candidate for drug development.

Industry: It can be used in the production of advanced materials with specific chemical properties

Mechanism of Action

The mechanism of action of ETHYL 3-(2-{1H-NAPHTHO[2,3-D]IMIDAZOL-2-YLSULFANYL}ACETAMIDO)BENZOATE involves its interaction with various molecular targets. The imidazole ring can bind to metal ions or enzyme active sites, inhibiting their function. This interaction can disrupt biological pathways, leading to the compound’s therapeutic effects .

Comparison with Similar Compounds

ETHYL 3-(2-{1H-NAPHTHO[2,3-D]IMIDAZOL-2-YLSULFANYL}ACETAMIDO)BENZOATE can be compared with other imidazole-containing compounds such as:

Clemizole: An antihistaminic agent.

Etonitazene: An analgesic.

Omeprazole: An antiulcer drug.

Metronidazole: An antibacterial and antiprotozoal agent.

The uniqueness of ETHYL 3-(2-{1H-NAPHTHO[2,3-D]IMIDAZOL-2-YLSULFANYL}ACETAMIDO)BENZOATE lies in its specific structural features, which confer distinct chemical and biological properties .